Cas no 1701646-57-2 (2-bromo-1-(4-bromothiophen-2-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(4-bromothiophen-2-yl)ethan-1-ol
• CAS No: 1701646-57-2
• MF: C₆H₆Br₂OS
• MW: 285.98423910141
• CID: 5941431
• PubChem ID: 107355591
• Update Time: 2025-06-12

2-bromo-1-(4-bromothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(4-bromothiophen-2-yl)ethan-1-ol
• 1701646-57-2
• EN300-1912186

• Inchi： 1S/C6H6Br2OS/c7-2-5(9)6-1-4(8)3-10-6/h1,3,5,9H,2H2
• InChI Key： RRSKYSIPHQTCIV-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC(=CS1)Br)O

Computed Properties

• Exact Mass: 285.84856g/mol
• Monoisotopic Mass: 283.85061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-bromo-1-(4-bromothiophen-2-yl)ethan-1-ol

Professional Introduction to 2-bromo-1-(4-bromothiophen-2-yl)ethan-1-ol (CAS No. 1701646-57-2)

2-bromo-1-(4-bromothiophen-2-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1701646-57-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a brominated thiophene core and an ethanol functional group, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of both bromine and thiophene moieties makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The structural framework of 2-bromo-1-(4-bromothiophen-2-yl)ethan-1-ol consists of an ethyl chain connected to a hydroxyl group at one end and a brominated thiophene ring at the other. Thiophene derivatives are well-known for their biological activity, often serving as scaffolds in drug design. The bromine substituents introduce reactivity that can be exploited in further synthetic transformations, such as cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds essential for drug molecules.

In recent years, there has been a surge in research focusing on heterocyclic compounds, particularly those incorporating thiophene rings, due to their demonstrated efficacy in various pharmacological applications. 2-bromo-1-(4-bromothiophen-2-yl)ethan-1-ol is no exception, with studies highlighting its role in the synthesis of bioactive molecules. For instance, researchers have explored its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atoms on the thiophene ring facilitate palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups and the construction of intricate molecular architectures.

One notable application of 2-bromo-1-(4-bromothiophen-2-yl)ethan-1-ol is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in diseases such as Alzheimer's and cancer, making them attractive therapeutic targets. The compound's ability to modulate these interactions lies in its ability to engage with specific amino acid residues within the target proteins, often through hydrogen bonding or hydrophobic interactions. The hydroxyl group at one end of the molecule provides a site for hydrogen bonding, while the brominated thiophene ring can interact through π-stacking or electrostatic forces.

The pharmaceutical industry has also leveraged 2-bromo-1-(4-bromothiophen-2-yl)ethan-1-ol in the development of antimicrobial agents. Thiophene derivatives have shown promise against resistant bacterial strains due to their ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. The bromine substituents enhance the compound's lipophilicity, improving its cell membrane penetration and efficacy. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against Gram-negative bacteria, which pose significant challenges in modern medicine due to their robust outer membranes.

From a synthetic chemistry perspective, 2-bromo-1-(4-bromothiophen-2-yl)ethan-1-ol serves as a versatile building block for constructing more complex molecules. Its reactivity allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For example, nucleophilic substitution reactions can be employed to replace the bromine atoms with other functional groups, such as amines or alcohols, expanding its utility in drug discovery libraries.

The compound's role extends beyond pharmaceuticals into materials science. Thiophene-based polymers are known for their electrical conductivity and optical properties, making them valuable in organic electronics. 2-bromo-1-(4-bromothiophen-2-y)ethan-l-l alcohol can be incorporated into these polymers as a monomer or intermediate during polymerization processes. This incorporation enhances the material's performance by introducing specific structural motifs that influence charge transport properties.

In conclusion, 2-bromo-l-(4bromothiophen-l 5 yl ) ethanol ( CAS NO . 1701646 -57 - 29 holds significant promise across multiple domains of science and technology . Its unique structural features make it an invaluable tool for synthetic chemists , while its potential applications in medicine and materials science underscore its importance . As research continues to uncover new ways to exploit this compound ' s reactivity , it is likely that even more innovative uses will emerge , further solidifying its place as a cornerstone of modern chemical research . p >